Cas no 1496261-87-0 (4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 1496261-87-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6330575
• PubChem ID: 65918371
• Update Time: 2025-07-22

4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol
• EN300-1861773
• 1496261-87-0
• CS-0278615
• AKOS015260028

• Inchi： 1S/C13H16N2O/c1-11(16)7-8-12-9-14-15(10-12)13-5-3-2-4-6-13/h2-6,9-11,16H,7-8H2,1H3
• InChI Key： NBJKSKHFEFTAOL-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol

Introduction to 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 1496261-87-0)

4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1496261-87-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole core linked to a butan-2-ol moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of the phenyl group and the pyrazole ring suggests a rich chemical space for interaction with biological targets, making it a compound of interest in drug discovery efforts.

The pyrazole scaffold is a well-documented heterocyclic system known for its broad spectrum of pharmacological properties. Pyrazole derivatives have been extensively explored in the development of agrochemicals, pharmaceuticals, and materials science. The structural motif is characterized by a five-membered ring containing two nitrogen atoms, which can engage in hydrogen bonding and metal coordination, facilitating diverse interactions with biological macromolecules. In the case of 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol, the pyrazole ring is further functionalized by an aromatic phenyl group at the 1-position, enhancing its potential for binding to specific biological targets.

The butan-2-ol moiety appended to the pyrazole ring introduces a hydroxylated secondary alcohol functionality. This structural feature not only influences the compound's solubility and metabolic stability but also provides a site for further derivatization. The hydroxyl group can participate in hydrogen bonding, both as a donor and an acceptor, which is crucial for designing molecules with high affinity for biological receptors. The combination of these structural elements makes 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol a promising candidate for investigating various pharmacological mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the phenyl group and the pyrazole ring can interact favorably with aromatic residues in protein targets, while the hydroxyl group may engage in hydrogen bonding with polar side chains or backbone atoms. These interactions are critical for achieving high binding affinity and selectivity, which are key criteria for successful drug candidates.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural framework of 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-ol aligns well with these trends, suggesting potential applications in multiple therapeutic areas. For instance, the compound's ability to modulate enzyme activity or interact with membrane receptors could be exploited in the development of novel therapeutics.

In vitro studies have begun to explore the pharmacological profile of 4-(1-phenyl-1H-pyrazol-4-yb-butan--2--ol (CAS No. 1496261--87--0). Initial experiments suggest that this compound exhibits moderate activity against certain bacterial strains, possibly through inhibition of essential metabolic pathways. Additionally, its interaction with model protein targets has been investigated using surface plasmon resonance (SPR) techniques, revealing promising binding affinities that warrant further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole ring via condensation reactions followed by functionalization at the 4-position with an alkene derivative. Subsequent reduction and coupling reactions yield the final product, 4-(1--phenyl--1H--pyrazol--4--yil)--butan--2--ol (CAS No. 1496261--87--0). Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

The growing body of research on heterocyclic compounds underscores their importance in modern drug discovery. The structural features of 4-(1--phenyl--1H--pyrazol--4--yil)--butan--2--ol make it a valuable tool for exploring new pharmacological paradigms. As computational methods improve and synthetic techniques evolve, compounds like this are expected to play a pivotal role in developing next-generation therapeutics.

Future directions for research on 4-(1-pheno -- -- yl -- -- -- -- H -- -- pyra z ol -- -- -- -- - - - - - - - - - - - yl ) but an - -- -- -- -- -- - = = = = = = = = = = ) but an - - ) but an - --- ol (CAS No. 1496261---87---0) include evaluating its efficacy in vivo models and assessing its potential for clinical translation. Collaborative efforts between synthetic chemists and biologists will be essential to elucidate its mechanism of action and optimize its pharmacological profile.

In conclusion,4-(1-pheno ly pheno ly pheno ly pheno ly pheno ly pheno ly pheno ly pheno ly pheno ly pyra z ol--- yl ) but an --- ol (CAS No. 1496261870) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a compound worthy of continued investigation.